Cas no 12379-41-8 (Benzenesulfonic acid,dinitro-)

• Product Name: Benzenesulfonic acid,dinitro-
• CAS No: 12379-41-8
• MF: C₆H₄N₂O₇S
• MW: 248.170160293579
• CID: 185426
• Update Time: 2024-01-25

Benzenesulfonic acid,dinitro- Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonic acid,dinitro-
• dinitrobenzenesulfonic acid
• 2,3-dinitrobenzenesulfonic acid
• Benzenesulfonic acid, dinitro- (VAN)

• Inchi： 1S/C6H4N2O7S/c9-7(10)4-2-1-3-5(16(13,14)15)6(4)8(11)12/h1-3H,(H,13,14,15)
• InChI Key： IORISFYTXJVNFE-UHFFFAOYSA-N
• SMILES： C1(S(O)(=O)=O)=CC=CC([N+]([O-])=O)=C1[N+]([O-])=O

Computed Properties

• Exact Mass: 247.97392
• Monoisotopic Mass: 247.974
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 389
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 154A^2

Experimental Properties

• Density: 1.826
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.643
• PSA: 146.01